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Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)butan-1-

amine hydrochloride

CAS No.: 1071511-17-5

Cat. No.: B1455073

Get Quote

1-(4-Methoxyphenyl)butan-1-amine belongs to the family of aromatic amines, a class of

compounds recognized for their potential physiological effects. The structure combines a

benzene ring substituted with both an amine and a methoxy group. This combination dictates

its chemical reactivity and, consequently, its toxicological profile. Aromatic amines are known to

be readily absorbed through the skin and can exhibit systemic toxicity.[1][2][3] The primary

concern with many aniline derivatives is their potential to cause methemoglobinemia, a

condition that impairs the oxygen-carrying capacity of the blood.[4][5][6]

Inferred GHS Classification
Based on the hazard profiles of similar aromatic amines, 1-(4-Methoxyphenyl)butan-1-amine is

anticipated to fall under the following Globally Harmonized System (GHS) classifications.

Anticipated GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[7]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (spleen, kidneys, liver,

blood) through prolonged or

repeated exposure.[8]

| Hazardous to the Aquatic Environment, Acute | Category 1 | H400: Very toxic to aquatic life.[9]

|

Hazard Pictograms:

Signal Word:Danger

Emergency Response and First-Aid Measures
Rapid and appropriate first aid is critical following exposure to aromatic amines due to their

potential for systemic effects and rapid absorption.[3][10]

In Case of Exposure
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Inhalation: Immediately move the affected individual to fresh air.[9][11] If breathing is difficult,

administer oxygen. If breathing has ceased, begin artificial respiration at once, avoiding

mouth-to-mouth resuscitation if the material was ingested or inhaled.[8] Seek immediate

medical attention.[9]

Skin Contact: This is a primary route of exposure. Immediately remove all contaminated

clothing, shoes, and jewelry.[8] Wash the affected skin area with copious amounts of soap

and water for at least 15-30 minutes.[12] Seek immediate medical attention, as systemic

effects can be delayed.[12]

Eye Contact: Immediately flush the eyes with a gentle, steady stream of lukewarm water for

at least 15 minutes, holding the eyelids open.[8][9] Remove contact lenses if present and

easy to do. An immediate consultation with an ophthalmologist is crucial.

Ingestion: Do NOT induce vomiting.[11] If the person is conscious and alert, rinse their

mouth thoroughly with water.[11] Have them drink one or two glasses of water to dilute the

substance. Never give anything by mouth to an unconscious person.[13] Seek immediate

medical attention. Medical professionals may consider the administration of activated

carbon.[9]

Note to Physicians
Exposure to this compound should be treated similarly to aniline poisoning. The primary

concern is methemoglobinemia, which can be identified by cyanosis (a bluish discoloration of

the skin and lips).[2][5] Monitor methemoglobin levels, red blood cell counts, and kidney and

liver function. Treatment for severe methemoglobinemia may involve the administration of

methylene blue.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize the risk of exposure.

Engineering Controls and Handling Procedures
Ventilation: All work with 1-(4-Methoxyphenyl)butan-1-amine should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[14]
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Safe Handling: Avoid all direct contact with the substance. Do not breathe dust, vapor, or

mist.[15] Grounding of equipment may be necessary to prevent static discharge.[8] Wash

hands and face thoroughly after handling and before eating, drinking, or smoking.[16] An

emergency shower and eyewash station must be readily accessible in the immediate work

area.[15]

Storage Requirements
Conditions: Store in a cool, dry, and well-ventilated location, segregated from incompatible

materials.[17]

Containers: Keep containers tightly sealed to prevent exposure to air and moisture.[14]

Some aromatic amines are sensitive to light and air, darkening over time; storage under an

inert atmosphere (e.g., nitrogen or argon) is recommended for long-term stability.[2][18]

Incompatibilities: Store away from strong oxidizing agents, acids, and acid chlorides.[12][15]

Aniline and its derivatives can react violently with these substances.[12]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to create a reliable barrier against this potentially

hazardous material.

Mandatory PPE
Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A

full-face shield should be worn over goggles when there is a risk of splashing or aerosol

generation.[14][19]

Skin and Body Protection: A flame-retardant lab coat or chemical-resistant coveralls should

be worn.[19] Ensure clothing fully covers the arms and legs. Do not wear shorts or open-toed

shoes. Shoes must be closed-toed and cover the entire foot.

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally

recommended for handling aromatic amines.[15][20] Always inspect gloves for tears or

punctures before use and practice proper glove removal technique to avoid skin contact.[14]

Change gloves immediately if contamination is suspected.
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Respiratory Protection
If engineering controls (like a fume hood) are not sufficient to maintain exposure below

acceptable limits, or during emergency situations such as a spill cleanup, a NIOSH-approved

respirator is required. A full-face respirator with organic vapor cartridges is recommended for

the highest level of protection.[13][15]
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Start: Handling
1-(4-Methoxyphenyl)butan-1-amine

Assess Task Type

Routine Lab Use
(Small Quantities,

in Fume Hood)

  Routine Use  

Spill or Emergency
(Potential for High Exposure)

Spill/Emergency

Mandatory PPE:
- Chemical Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Closed-toe Shoes

Enhanced PPE:
- Full-face Respirator

  (Organic Vapor Cartridges)
- Chemical-Resistant Suit/Apron
- Double-gloving Recommended

- Chemical-Resistant Boots

Proceed with Task

Click to download full resolution via product page

Accidental Release and Fire-Fighting Measures
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Accidental Release
Small Spills: Evacuate non-essential personnel. Wearing full PPE, absorb the spill with a

non-combustible, inert material such as sand, vermiculite, or diatomaceous earth.[9][12]

Collect the material into a suitable, sealed container for hazardous waste disposal.[21]

Large Spills: Immediately evacuate the area and alert emergency services.[15] Prevent the

spill from entering drains, sewers, or waterways.[1][11] Approach the spill from upwind. Dike

the area to contain the material.[1]

Fire-Fighting
Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), alcohol-resistant

foam, or a water spray.[9][11][12] A full water jet may scatter the material and should be

avoided.[9]

Specific Hazards: Combustion will produce toxic and corrosive gases, including carbon

oxides (CO, CO2) and nitrogen oxides (NOx).[2][11][12] Vapors may be heavier than air and

can travel to an ignition source.[2][12]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[2][15]

Toxicological and Physical Properties
Extrapolated Toxicological Profile
The primary toxicological concerns are based on the known effects of the aniline class of

chemicals.
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Toxicological Endpoint Anticipated Effect

Acute Toxicity

Harmful or toxic via oral, dermal, and inhalation

routes. The most significant acute systemic

effect is methemoglobinemia, leading to

cyanosis and hypoxia.[4][5] Symptoms include

headache, dizziness, nausea, and fatigue.[12]

Skin Irritation/Corrosion

Expected to be a skin irritant. Prolonged contact

may cause dermatitis. Readily absorbed through

the skin.[1][8][15]

Eye Irritation/Damage
Causes serious eye irritation. Contact may

result in redness, pain, and potential damage.

Sensitization

Aromatic amines can be skin sensitizers,

meaning repeated exposure may lead to an

allergic skin reaction.[8][9]

Chronic Toxicity

Prolonged or repeated exposure may cause

damage to target organs, particularly the spleen,

kidneys, liver, and blood.[8] Anemia can occur

after repeated exposures.[3]

Carcinogenicity

Classified as a suspected human carcinogen

(IARC Group 2B or similar) based on animal

data for related anilines.[6][8]

Mutagenicity
Some aniline derivatives are known to be

mutagenic.[8]
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Exposure Occurs

Identify Route of Exposure

Skin/Eye Contact

Skin/Eye

Inhalation

Inhalation 

Ingestion

 Ingestion 

Immediately remove all
contaminated clothing.
Flush area with copious
water for 15+ minutes.

Move victim to fresh air.
Provide artificial respiration

if breathing has stopped.

Rinse mouth.
Do NOT induce vomiting.
Give 1-2 glasses of water

if conscious.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Physical and Chemical Properties
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Property Value / Information

Molecular Formula C₁₁H₁₇NO

Molecular Weight 179.26 g/mol

Appearance
Data not available. Likely a liquid or low-melting

solid, possibly colorless to yellow or brown.

Odor
Data not available. Likely a characteristic amine-

like or fishy odor.[2]

Boiling Point Data not available.

Melting Point Data not available.

Solubility
Data not available. Likely slightly soluble in

water and soluble in organic solvents.[2]

Vapor Density
Data not available. Expected to be heavier than

air.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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